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Compound of Interest

Compound Name: 4-(4-Methylphenyl)cyclohexanone

CAS No.: 40503-90-0

Cat. No.: B1590761

Get Quote

Executive Summary
This technical guide provides a comprehensive safety and handling profile for 4-(4-
Methylphenyl)cyclohexanone, a functionalized cyclohexane derivative often used as an

intermediate in the synthesis of liquid crystals and pharmaceutical compounds.

Critical Distinction: Researchers must distinguish this compound from Cyclohexanone (CAS

108-94-1) and 4-Methylcyclohexanone (CAS 589-92-4). Unlike its lower molecular weight

analogs, which are volatile, flammable liquids, 4-(4-Methylphenyl)cyclohexanone is a solid

with a significantly higher flash point and lower vapor pressure. While currently not classified as

hazardous under GHS by major suppliers (e.g., TCI Chemicals), it should be treated with the

"Precautionary Principle" applicable to all research chemicals with limited toxicological data.

Chemical Identity & Physicochemical Properties[2]
[3][4][5][6][7][8][9][10][11][12]
Chemical Structure & Identifiers[5][8]

IUPAC Name: 4-(4-Methylphenyl)cyclohexan-1-one[1]
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Molecular Formula: C₁₃H₁₆O[2][1]

Molecular Weight: 188.27 g/mol

SMILES: CC1=CC=C(C=C1)C2CCC(=O)CC2[3][1]

Key Physicochemical Data
The following data consolidates experimental and predicted values to guide engineering

controls.

Property Value Source/Note

Physical State Solid (Powder or Crystals) TCI Chemicals [1]

Color White to almost white TCI Chemicals [1]

Melting Point 49.0 – 53.0 °C Experimental [1]

Boiling Point ~313.9 °C (at 760 mmHg) Predicted [2]

Flash Point ~133 °C Predicted [2]

Density ~1.026 g/cm³ Predicted [2]

Solubility
Soluble in Methanol; Insoluble

in water
Experimental [1]

Vapor Pressure Negligible at 25°C Inferred from MP/BP

Hazard Identification & Toxicology
GHS Classification
According to Regulation (EC) No 1272/2008 and data from primary suppliers, this substance is

Not Classified as hazardous.

Signal Word: None

Hazard Statements: None

Precautionary Statements: None
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Toxicological Assessment (Read-Across Analysis)
While specific LD50 data for CAS 40503-90-0 is limited, the following potential risks are

inferred based on structural analogs (Cyclohexanone derivatives):

Acute Toxicity: Likely low. Higher molecular weight typically reduces bioavailability compared

to volatile ketones.

Skin/Eye Contact: Mechanical irritation from dust is the primary concern. As a ketone, mild

chemical irritation cannot be ruled out upon prolonged contact.

Sensitization: No specific data available. Treat as a potential sensitizer until proven

otherwise.

Safe Handling & Exposure Controls
Engineering Controls
Despite the "Not Classified" status, the generation of dusts during weighing or transfer requires

control measures to prevent inhalation.

Primary Control: Weigh and transfer inside a Chemical Fume Hood or use a Powder

Containment Enclosure.

Ventilation: Ensure general laboratory ventilation (minimum 10 air changes per hour).

Personal Protective Equipment (PPE) Matrix
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PPE Type Specification Rationale

Gloves
Nitrile (0.11 mm thickness

min.)

Provides adequate barrier

against solid contact.

Eye Protection
Safety Glasses with Side

Shields

Prevents mechanical irritation

from dust.

Respiratory
N95/P2 Dust Mask (if outside

hood)

Necessary only if dust

formation is visible and

engineering controls are

absent.

Body Standard Lab Coat
Prevents contamination of

personal clothing.

Handling Workflow Visualization
The following diagram outlines the decision logic for handling this substance safely in a

research setting.
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Start: Handling 4-(4-Methylphenyl)cyclohexanone

Is the substance in Solid or Solution form?

Solid (Powder/Crystal)

Solid

Solution (Dissolved in Solvent)

Solution

Is dust generation likely?

Use Fume Hood / Weighing Enclosure

Yes (Weighing/Transfer)

Benchtop with Nitrile Gloves & Glasses

No (Sealed Container)

Identify Solvent Hazard

Standard Solvent Safety (Flammability/Toxicity)

Refer to Solvent SDS

Click to download full resolution via product page

Figure 1: Operational decision tree for handling 4-(4-Methylphenyl)cyclohexanone,

prioritizing dust control for solids and solvent safety for solutions.

Emergency Response Protocols
Spill Management (Solid)

Isolate: Mark the area. Unnecessary personnel should move upwind.

Protect: Don safety glasses and nitrile gloves. Wear a dust mask if powder is airborne.

Contain: Do not dry sweep. Use a HEPA vacuum or wet-wiping method (damp paper towels)

to avoid generating dust.
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Disposal: Place waste in a sealed container labeled "Non-Hazardous Solid Chemical Waste"

(unless mixed with hazardous solvents).

First Aid Measures
Inhalation: Move victim to fresh air. If breathing is difficult, seek medical attention.

Skin Contact: Wash with soap and water. Remove contaminated clothing.[4]

Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses if present.

[4]

Ingestion: Rinse mouth. Do NOT induce vomiting. Get medical advice if feeling unwell.

Fire Fighting
Flash Point: ~133 °C (Combustible, but not Flammable).

Extinguishing Media: Water spray, dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam.[4]

Specific Hazards: May emit carbon monoxide (CO) and carbon dioxide (CO₂) upon

combustion.

Synthesis & Application Context
Understanding the workflow helps contextualize safety. This compound is typically synthesized

via the conjugate addition of organometallic reagents to cyclohexenone or through Pd-

catalyzed coupling reactions.

Risk Context: The final product (CAS 40503-90-0) is significantly less hazardous than the

reagents often used to make it (e.g., p-Tolylboronic acid, Cyclohexenone, or Palladium

catalysts).

Purification: Often purified by recrystallization from methanol. Ensure residual methanol is

removed, as the solvent introduces flammability risks not inherent to the pure solid.

Storage & Stability
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Temperature: Store at room temperature (<25°C). TCI recommends <15°C for long-term

quality preservation [1].

Light: Store in the dark (amber vials) to prevent potential photo-oxidation.

Incompatibilities: Strong oxidizing agents.[4]

Shelf Life: Stable for >2 years if stored properly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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